Tritium
Overview
Description
Tritium, also known as hydrogen-3, is a radioactive isotope of hydrogen with an atomic weight of approximately 3. Its nucleus consists of one proton and two neutrons, giving it triple the mass of the nucleus of ordinary hydrogen. This compound is a rare isotope, naturally occurring in trace amounts in the Earth’s atmosphere due to the interaction of cosmic rays with atmospheric gases. It has a half-life of 12.32 years and decays into helium-3 through beta decay .
Preparation Methods
Synthetic Routes and Reaction Conditions: Tritium can be produced artificially through several methods:
- The most common method involves the nuclear reaction between lithium-6 and neutrons in nuclear reactors. The reaction is as follows:
Neutron Irradiation of Lithium: Li-6+n→He-4+this compound
this compound can also be produced by bombarding deuterium with high-energy deuterons, resulting in the formation of this compound and a proton:Deuterium-Deuterium Reactions: D+D→this compound+H
Neutron Activation of Boron: Another method involves the neutron activation of boron-10, which produces this compound and alpha particles.
Industrial Production Methods: In industrial settings, this compound is primarily produced in nuclear reactors. The neutron irradiation of lithium-bearing ceramic pebbles or lithium titanate (Li2TiO3) is a common method. These materials are used in this compound breeder blankets in fusion reactors, where they are exposed to high neutron fluxes to produce this compound .
Chemical Reactions Analysis
Types of Reactions: Tritium undergoes various chemical reactions similar to those of ordinary hydrogen, but with some differences due to its higher mass:
Oxidation: this compound can react with oxygen to form tritiated water (T2O).
Reduction: this compound can participate in reduction reactions, forming tritiated compounds.
Substitution: this compound can replace hydrogen in organic molecules, forming tritiated analogs.
Common Reagents and Conditions:
Oxidation: this compound gas (T2) reacts with oxygen under controlled conditions to form tritiated water.
Reduction: this compound can be used in reduction reactions with various reducing agents to form tritiated compounds.
Substitution: this compound can be introduced into organic molecules through catalytic exchange reactions or by using tritiated reagents.
Major Products:
Tritiated Water (T2O): Formed by the oxidation of this compound gas.
Tritiated Organic Compounds: Formed by substitution reactions, where this compound replaces hydrogen in organic molecules
Scientific Research Applications
Tritium has a wide range of applications in scientific research:
Chemistry: this compound is used as a tracer in chemical reactions to study reaction mechanisms and kinetics.
Biology: this compound-labeled compounds are used in biological research to study metabolic pathways, protein binding, and DNA synthesis.
Medicine: this compound is used in radiolabeling for drug development and pharmacokinetic studies.
Industry: this compound is used in self-luminous devices, such as exit signs, watch dials, and gun sights, due to its ability to emit light through radioluminescence
Mechanism of Action
Tritium exerts its effects primarily through beta decay, where it emits low-energy beta particles. These beta particles can cause ionization and excitation of nearby molecules, leading to various chemical and biological effects. In biological systems, this compound can be incorporated into water and organic molecules, where it can affect cellular processes and DNA .
Comparison with Similar Compounds
Tritium is unique among hydrogen isotopes due to its radioactivity and higher mass. It is often compared with other hydrogen isotopes:
Protium (Hydrogen-1): The most common isotope of hydrogen, with one proton and no neutrons.
Deuterium (Hydrogen-2): A stable isotope of hydrogen with one proton and one neutron.
Helium-3: The decay product of this compound, with two protons and one neutron.
This compound’s radioactivity and ability to form tritiated compounds make it distinct from other hydrogen isotopes. Its applications in scientific research, industry, and medicine highlight its uniqueness .
Properties
InChI |
InChI=1S/H2/h1H/i1+2T |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFHFLCQGNIYNRP-JMRXTUGHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[HH] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[3H][3H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80881374 |
Source
|
| Record name | Tritium molecule | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80881374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
6.032098563 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tritium comprises a billionth of a billionth percent of natural hydrogen; it is found as tritium gas (HT) and tritiated water (HTO). [Argonne] |
Source
|
| Record name | Tritium | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1739 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
-248.12 °C (25.04 K) |
Source
|
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
Critical volume: 57.1 cu cm/mol (calc); heat of sublimation: 1640 J/mol; entropy of vaporization: 54.0 J/mol.K; molar density of liquid at 25 K: 42.65 mol/L |
Source
|
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
Gas | |
CAS No. |
10028-17-8 |
Source
|
| Record name | Tritium | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10028-17-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tritium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010028178 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tritium | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tritium molecule | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80881374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tritium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.052 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRITIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YGG3Y3DAG1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
-254.54 °C (20.62 K) at 162 mm Hg |
Source
|
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
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